Cas no 2228651-52-1 (2-methoxy-3-(1-methyl-1H-indol-6-yl)propanoic acid)

• Product Name: 2-methoxy-3-(1-methyl-1H-indol-6-yl)propanoic acid
• CAS No: 2228651-52-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6304261
• PubChem ID: 165617866
• Update Time: 2025-05-22

2-methoxy-3-(1-methyl-1H-indol-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(1-methyl-1H-indol-6-yl)propanoic acid
• EN300-1810762
• 2228651-52-1

• Inchi： 1S/C13H15NO3/c1-14-6-5-10-4-3-9(7-11(10)14)8-12(17-2)13(15)16/h3-7,12H,8H2,1-2H3,(H,15,16)
• InChI Key： UMPBUQCCBUNQAQ-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC2C=CN(C)C=2C=1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.5Ų

Additional information on 2-methoxy-3-(1-methyl-1H-indol-6-yl)propanoic acid

Comprehensive Overview of 2-Methoxy-3-(1-methyl-1H-indol-6-yl)propanoic acid (CAS No. 2228651-52-1)

2-Methoxy-3-(1-methyl-1H-indol-6-yl)propanoic acid, with the CAS number 2228651-52-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the methoxy group and the propanoic acid moiety, make it a promising candidate for various therapeutic and research purposes.

In recent years, the demand for indole-based compounds has surged due to their potential in treating neurological disorders, inflammation, and metabolic diseases. Researchers are particularly interested in 2-methoxy-3-(1-methyl-1H-indol-6-yl)propanoic acid because of its potential role as a bioactive intermediate in the synthesis of novel drugs. Its CAS number 2228651-52-1 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

The compound's molecular structure is characterized by an indole ring substituted with a methyl group at the 1-position and a methoxypropanoic acid side chain at the 6-position. This configuration enhances its solubility and bioavailability, which are critical factors in drug development. The methoxy group also contributes to the compound's stability, making it suitable for long-term storage and experimental use.

One of the most discussed topics in the context of 2-methoxy-3-(1-methyl-1H-indol-6-yl)propanoic acid is its potential application in neuroprotective therapies. Studies suggest that indole derivatives can modulate neurotransmitter systems, offering hope for conditions like Alzheimer's disease and Parkinson's disease. The compound's CAS number 2228651-52-1 is often associated with these cutting-edge research areas, making it a hot topic in academic and industrial circles.

Another area of interest is the compound's role in anti-inflammatory research. The indole scaffold is known to interact with various inflammatory pathways, and the addition of the methoxypropanoic acid group may enhance its efficacy. This has led to increased searches for 2-methoxy-3-(1-methyl-1H-indol-6-yl)propanoic acid in relation to autoimmune diseases and chronic inflammation.

From a synthetic chemistry perspective, 2-methoxy-3-(1-methyl-1H-indol-6-yl)propanoic acid is a valuable building block for the preparation of more complex molecules. Its CAS number 2228651-52-1 is often referenced in patents and research papers detailing innovative synthetic routes. The compound's versatility makes it a favorite among chemists working on drug design and material science.

Environmental and safety considerations are also paramount when discussing 2-methoxy-3-(1-methyl-1H-indol-6-yl)propanoic acid. While the compound is not classified as hazardous, proper handling and disposal protocols are essential to ensure laboratory safety. Researchers frequently search for CAS number 2228651-52-1 to access safety data sheets and regulatory information.

In conclusion, 2-methoxy-3-(1-methyl-1H-indol-6-yl)propanoic acid (CAS No. 2228651-52-1) is a multifaceted compound with significant potential in pharmaceuticals and biochemistry. Its unique structure, combined with its bioactive properties, positions it as a key player in ongoing research efforts. As interest in indole derivatives continues to grow, this compound is likely to remain a focal point for innovation and discovery.